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Compound of Interest

Compound Name: 2,4,6-Trichloronitrobenzene

Cat. No.: B101851

Technical Guide: 2,4,6-Trichloronitrobenzene

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 2,4,6-trichloronitrobenzene,
including its chemical identity, physicochemical properties, synthesis, and analytical

methodologies. The information is intended for use by researchers, scientists, and
professionals in drug development and related fields.

Chemical Identification

Identifier Value

Chemical Name 2,4,6-Trichloronitrobenzene
IUPAC Name 1,3,5-trichloro-2-nitrobenzene[1]
CAS Number 18708-70-8

Molecular Formula CesH2CIsNO:2

Physicochemical Properties

A summary of the key physicochemical properties of 2,4,6-trichloronitrobenzene is presented
below.
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Property Value Source

Molecular Weight 226.44 g/mol PubChem

Needles in alcohol or light
Appearance _ [1]
beige crystals

Melting Point 71-73°C Sigma-Aldrich
Boiling Point 303.2 °C (predicted) ChemSpider
Solubility Insoluble in water [1]

Density 1.651 g/cm3 (predicted) ChemSpider

Synthesis of 2,4,6-Trichloronitrobenzene

A common method for the synthesis of 2,4,6-trichloronitrobenzene is through the nitration of
1,3,5-trichlorobenzene.

Experimental Protocol:

A detailed experimental protocol for the synthesis of 2,4,6-trichloronitrobenzene is described
in U.S. Patent 3,396,200. The process involves the chlorination of aniline followed by oxidation.

[2]
Materials:

Aniline

» Glacial Acetic Acid

e Gaseous Hydrogen Chloride
e Chlorine Gas

o Catalyst (e.g., Ferric Chloride)

e Sulfuric Acid
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e Hydrogen Peroxide

e Nitric Acid

Procedure:

A solution of aniline in glacial acetic acid is treated with gaseous hydrogen chloride to form
aniline hydrochloride.[2]

o The aniline hydrochloride solution is then chlorinated with chlorine gas in the presence of a
catalyst to produce 2,4,6-trichloroaniline hydrochloride.[2]

 Sulfuric acid is added to dehydrochlorinate the 2,4,6-trichloroaniline hydrochloride.[2]
e The solution is heated under reduced pressure to remove dissolved gases.[2]

e The resulting solution of 2,4,6-trichloroaniline is oxidized by the addition of hydrogen
peroxide, followed by the addition of nitric acid with heating.[2]

e The precipitated 2,4,6-trichloronitrobenzene is then recovered by filtration.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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